3-[(Z)-(3-sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-ethyl-1-piperazinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• CAS No.: 489443-01-8
• Molecular Formula: C23H29N5O2S2
• Molecular Weight: 471.6 g/mol
• IUPAC Name: (5Z)-3-butan-2-yl-5-[[2-(4-ethylpiperazin-1-yl)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H29N5O2S2/c1-5-16(4)28-22(30)18(32-23(28)31)14-17-20(26-12-10-25(6-2)11-13-26)24-19-15(3)8-7-9-27(19)21(17)29/h7-9,14,16H,5-6,10-13H2,1-4H3/b18-14-
• InChI Key: ITUXBLXIVPAVIP-JXAWBTAJSA-N
• Isomeric SMILES: CCC(C)N1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)N4CCN(CC4)CC)/SC1=S
• Canonical SMILES: CCC(C)N1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)N4CCN(CC4)CC)SC1=S

Description

This compound is a structurally complex heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core substituted with a 4-ethylpiperazinyl group at position 2 and a 9-methyl group. The Z-configuration thiazolidinone moiety at position 3 introduces a 3-sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene methyl group, contributing to its unique electronic and steric properties. Key identifiers include the CAS registry number 489443-01-8 and MDL number MFCD03297319 .

Structural characterization of such compounds often employs techniques like X-ray crystallography, supported by software such as SHELX and WinGX for data refinement and visualization .

Biological Activity

The compound 3-[(Z)-(3-sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-ethyl-1-piperazinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule featuring a unique combination of thiazolidine and pyrimidine structures. Its molecular formula is C₁₈H₂₄N₄O₂S, with a molecular weight of approximately 368.48 g/mol. This compound has garnered attention due to its potential biological activities, which are explored in detail below.

Structural Characteristics

The structural features of this compound include:

• Thiazolidine Ring : Known for its role in various biological activities including anticancer and antimicrobial effects.
• Pyridine Moiety : Often associated with neuropharmacological effects.
• Amine Group : Enhances solubility and may influence biological interactions.

Anticancer Activity

Recent studies have indicated that thiazolidinone derivatives exhibit significant anticancer properties. The specific compound under investigation has shown potential in inhibiting the proliferation of cancer cells. For instance:

• Mechanism : The presence of the thiazolidine ring is crucial for cytotoxic activity, potentially through apoptosis induction in cancer cells.
• Case Studies : In vitro studies demonstrated that derivatives similar to this compound have IC50 values in the low micromolar range against various cancer cell lines, indicating strong efficacy.

Antimicrobial Properties

The compound's structural components suggest potential antimicrobial activities:

• Gram-positive and Gram-negative Bacteria : Preliminary tests indicate effectiveness against a range of bacterial strains, with minimum inhibitory concentrations (MIC) reported as low as 31.25 µg/mL for certain Gram-positive bacteria .

Antidiabetic Effects

There is growing interest in thiazolidinone derivatives for their anti-diabetic properties:

• Mechanism : These compounds may enhance insulin sensitivity and reduce blood glucose levels through modulation of glucose metabolism pathways.

Neuropharmacological Effects

The piperazine moiety within the compound suggests potential applications in treating neurological disorders:

• Anticonvulsant Activity : Similar compounds have shown promise in reducing seizure activity in animal models, indicating that this compound may possess similar neuroprotective effects.

Research Findings and Data Tables

Biological Activity	Mechanism	Reference
Anticancer	Induces apoptosis; inhibits cell proliferation
Antimicrobial	Disrupts bacterial cell wall synthesis
Antidiabetic	Enhances insulin sensitivity
Neuropharmacological	Reduces seizure activity

Scientific Research Applications

Structural Characteristics

This compound features several key structural elements that contribute to its biological activity:

Structural Feature	Description	Potential Biological Activity
Thiazolidine Ring	A five-membered ring containing sulfur and nitrogen.	Known for insulin sensitization and anti-inflammatory properties.
Pyrimidine Ring	A six-membered ring containing nitrogen atoms.	Associated with anticancer activities (e.g., 5-Fluorouracil).
Piperazine Group	A six-membered ring containing two nitrogen atoms.	Enhances pharmacological interactions and bioavailability.

Anticancer Activity

The pyrimidine structure is well-documented in anticancer drug development. Compounds with similar structures have shown efficacy against various cancer cell lines by inhibiting nucleic acid synthesis and promoting apoptosis. The unique combination of the thiazolidine and pyrimidine rings in this compound may enhance its potential as an anticancer agent.

Antidiabetic Properties

Thiazolidinediones, which include compounds with thiazolidine rings, are known for their insulin-sensitizing effects. This compound's structural components suggest it may exhibit similar properties, potentially serving as a lead compound in the development of new antidiabetic medications.

Neurological Applications

The presence of the piperazine moiety is significant in drug design for neurological disorders. Piperazine derivatives are often explored for their effects on neurotransmitter systems, indicating that this compound could be investigated for potential use in treating conditions such as anxiety or depression.

Case Study 1: Anticancer Activity

A study on thiazolidinone derivatives demonstrated that modifications at the C5 position significantly influenced biological activity against cancer cell lines. The introduction of various substituents led to enhanced cytotoxicity, suggesting that similar modifications on 3-[(Z)-(3-sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-ethyl-1-piperazinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one could yield potent anticancer agents .

Case Study 2: Antidiabetic Activity

Research into thiazolidinediones has shown that compounds targeting PPAR-gamma (Peroxisome Proliferator Activated Receptor Gamma) can improve insulin sensitivity. Initial studies suggest that derivatives of thiazolidinones may exhibit similar mechanisms, warranting further investigation into this compound's potential as a therapeutic agent for diabetes .

Case Study 3: Neuropharmacological Effects

Investigations into piperazine-based compounds have revealed their ability to modulate serotonin and dopamine receptors, leading to anxiolytic and antidepressant effects. Given the structural similarities of this compound to known piperazine derivatives, it presents an opportunity for exploration in neuropharmacology .

Comparison with Similar Compounds

Key Observations :

• The target compound’s 4-ethylpiperazinyl group at position 2 contrasts with aryl substituents (e.g., methoxyphenyl) in analogs, likely altering solubility and pharmacokinetics. Ethyl groups on piperazine may reduce polarity compared to methyl or hydrogen variants .
• The 9-methyl group on the pyrido-pyrimidinone core is uncommon in the patent compounds, which typically lack substitution at this position. This methyl group could sterically hinder intermolecular interactions or enhance metabolic stability .

Functional Analogs with Thiazolidinone Moieties

describes pyrazolo[3,4-d]pyrimidin-4-one derivatives bearing thiazolidinone groups. For example:

• 10a: 6-Methyl-5-[(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)amino]-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 10b : Chlorophenyl-substituted variant of 10a

Compound	Core Structure	Thiazolidinone Substituent	Biological Activity (Reported)
Target	Pyrido[1,2-a]pyrimidin-4-one	3-sec-butyl, 2-thioxo	Not explicitly stated
10a	Pyrazolo[3,4-d]pyrimidin-4-one	Phenyl	Anti-inflammatory; low ulcerogenicity
10b	Pyrazolo[3,4-d]pyrimidin-4-one	4-Chlorophenyl	Enhanced anti-inflammatory activity vs. 10a

Key Observations :

• The target’s sec-butyl group on the thiazolidinone ring contrasts with the aryl groups in 10a/b, suggesting divergent electronic effects. Alkyl chains may improve membrane permeability, while aryl groups favor target-specific binding .
• Anti-inflammatory activity in 10a/b correlates with the thiazolidinone moiety’s ability to modulate redox or enzymatic pathways. The target’s 2-thioxo group could enhance this activity through sulfur-mediated interactions .